(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine

Specification

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2-methyl-N-(1-pyridin-4-ylethyl)propan-1-amine
• Standard InChI: InChI=1S/C11H18N2/c1-9(2)8-13-10(3)11-4-6-12-7-5-11/h4-7,9-10,13H,8H2,1-3H3
• Standard InChI Key: PPBUCZHLVSLMHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C)C1=CC=NC=C1

Introduction

(2-Methylpropyl)[1-(pyridin-4-yl)ethyl]amine, with the CAS number 1019531-46-4, is a chemical compound of interest in various research contexts. This article aims to provide a comprehensive overview of its properties, synthesis, and potential applications based on available literature.

Synthesis and Preparation

While specific synthesis protocols for (2-Methylpropyl)[1-(pyridin-4-yl)ethyl]amine are not widely detailed in the available literature, compounds with similar structures often involve reactions such as nucleophilic substitution or reductive amination. These methods typically require careful control of reaction conditions to achieve high purity and yield.

Potential Applications

Although specific applications of (2-Methylpropyl)[1-(pyridin-4-yl)ethyl]amine are not extensively documented, compounds with similar structures are often explored in pharmaceutical and chemical research for their potential biological activities. Pyridine derivatives, in particular, have been studied for their roles in various therapeutic areas, including neurological disorders and cancer treatment.

Data and Specifications

Property	Value
CAS Number	1019531-46-4
Molecular Formula	C11H18N2
Molecular Weight	178.27 g/mol
MDL Number	MFCD11139698
Boiling Point	Not specified
InChI Key	Not specified

Research Findings and Future Directions

Given the limited specific research findings on (2-Methylpropyl)[1-(pyridin-4-yl)ethyl]amine, future studies could focus on exploring its biological activity, optimizing synthesis methods, and investigating potential applications in medicinal chemistry. The presence of a pyridine ring suggests potential for interaction with biological targets, which could be explored through in vitro and in vivo studies.